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The phase 3 DeFi trial demonstrated that with long-term use of Niregacestat (median exposure of 33.6
months), the frequency and severity of most Treatment-Emergent Adverse Events (TEAEs) decreased

after the first year of treatment. Discontinuations due to TEAEs were infrequent, with only four additional

patients discontinuing treatment between years 2 and 4 of the study [1] [2].

The table below summarizes the key TEAEs and their management strategies based on the trial findings.

Adverse Event

Incidence & Temporal
Pattern

Management & Monitoring
Recommendations

Gastrointestinal
(Diarrhea, Nausea)

Ovarian Toxicity

Most frequent in Year 1
(Diarrhea: 48%; Nausea:
45%); incidence and severity
declined substantially over
time [2].

Common in Year 1 (38%);
may recur in a small number
of patients after initial
resolution [2].

Provide standard supportive care (e.g.,
anti-diarrheals, anti-emetics). Most
events are manageable and do not
require treatment discontinuation.

Monitor reproductive hormone levels
(e.g., AMH, estradiol, FSH) and for
symptoms of ovarian dysfunction at
baseline and periodically during
treatment.

© 2026 Smolecule. All rights reserved. 1/6

Tech Support


https://www.smolecule.com/products/s537258?utm_src=pdf-body
https://www.smolecule.com/products/s537258?utm_src=pdf-interest
https://www.smolecule.com/products/s537258?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/41115259/
https://www.onclive.com/view/long-term-defi-data-confirm-durable-efficacy-and-consistent-safety-of-nirogacestat-in-desmoid-tumors
https://www.onclive.com/view/long-term-defi-data-confirm-durable-efficacy-and-consistent-safety-of-nirogacestat-in-desmoid-tumors
https://www.onclive.com/view/long-term-defi-data-confirm-durable-efficacy-and-consistent-safety-of-nirogacestat-in-desmoid-tumors
https://www.smolecule.com/products/s537258?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Root Cause Analysis & Performance Maximization

Specifications & Pricing

Adverse Event

Skin Toxicity (Non-
Melanoma Skin Cancer -
NMSC)

Metabolic
(Hypophosphatemia)

Other Common TEAEs
(Fatigue, Headache)

Incidence & Temporal
Pattern

5 cases reported over the
entire study period
(Squamous Cell Carcinoma

& Basal Cell Carcinoma) [2].

Frequent in Year 1 (29%);
decreased over time [2].

Frequent in Year 1 (Fatigue:

32%; Headache: 23%);
decreased over time [2].

Management & Monitoring
Recommendations

Conduct dermatologic evaluations prior to
initiation and periodically during
treatment. All reported cases were
successfully excised.

Monitor serum phosphate levels
periodically. Manage with phosphate
supplementation as needed.

Provide symptomatic management.
These events are typically grade 1/2 in
severity.

Safety Monitoring Protocol Workflow

The following diagram outlines a recommended safety monitoring protocol derived from the DeFi trial,

providing a visual workflow for managing patients on long-term Nirogacestat therapy.
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Frequently Asked Questions for Researchers

Q1: How does the safety profile of Nirogacestat change over extended treatment periods? The
incidence and severity of most TEAEs are highest during the first year of treatment and decline
substantially thereafter. The long-term data shows that the safety profile remains consistent with the
primary analysis, with no new safety signals identified with extended exposure. This supports the

manageability of the drug's safety profile for chronic administration [1] [2].

Q2: What is the recommended management strategy for gastrointestinal adverse events? Diarrhea and
nausea are common but typically grade 1/2 in severity. The recommended approach is proactive and
symptomatic management with standard anti-diarrheal and anti-emetic medications. These events

rarely lead to treatment discontinuation [2].
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Q3: What specific monitoring is required for ovarian toxicity? It is critical to monitor markers of
ovarian function at baseline and periodically during treatment. This includes Anti-Miillerian Hormone
(AMH), estradiol, and follicle-stimulating hormone (FSH). Be aware that while events may resolve, there is

a potential for recurrence, necessitating ongoing monitoring even after an initial event [2].

Q4: How should the risk of non-melanoma skin cancer (NMSC) be managed? Prior to treatment
initiation, conduct a thorough dermatologic evaluation. This should be repeated periodically throughout
the treatment course. Identified risk factors include prior radiation exposure, White race, older age, and a
history of significant sun exposure. All NMSC cases in the DeFi trial were successfully managed with local

excision without requiring discontinuation of Nirogacestat [2].

Nirogacestat Mechanism of Action

This diagram illustrates the proposed mechanism of action of Nirogacestat as a gamma-secretase inhibitor,

which inhibits the NOTCH signaling pathway, a key driver in desmoid tumor growth [3] [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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